Cas no 82448-39-3 (3,8-Dimethylxanthine)

• Product name: 3,8-Dimethylxanthine
• CAS No: 82448-39-3
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 2803624

3,8-Dimethylxanthine Chemical and Physical Properties

Names and Identifiers

• 3,8-dimethylxanthine
• 3,8-Dimethylxanthin
• 3,7-Dihydro-3,8-dimethyl-1H-purine-2,6-dione
• 3,8-Dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 3,8-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• Z1549417629
• 3,8-Dimethylxanthine

• Inchi： 1S/C7H8N4O2/c1-3-8-4-5(9-3)11(2)7(13)10-6(4)12/h1-2H3,(H,8,9)(H,10,12,13)
• InChI Key： PMVNCSJILAJACU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(C)N2)N(C)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• XLogP3: -0.3
• Topological Polar Surface Area: 78.1